Cas no 1783764-06-6 (Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro-)

• Product Name: Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro-
• CAS No: 1783764-06-6
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 6018620
• PubChem ID: 105440802
• Update Time: 2025-06-13

Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro-
• 2-Ethyl-2H,4H,6H,7H-thiopyrano[4,3-c]pyrazol-3-amine
• EN300-784185
• 1783764-06-6

• Inchi： 1S/C8H13N3S/c1-2-11-8(9)6-5-12-4-3-7(6)10-11/h2-5,9H2,1H3
• InChI Key： DSAOJCPZZIATNX-UHFFFAOYSA-N
• SMILES： N1(CC)C(N)=C2CSCCC2=N1

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 389.9±42.0 °C(Predicted)
• pka: 3.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro-

Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro- (CAS No. 1783764-06-6): A Comprehensive Overview

Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro- (CAS No. 1783764-06-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiopyranopyrazole class, which is characterized by the presence of a thiophene ring fused with a pyrazole ring. The addition of the tetrahydropyridine moiety further enhances its structural complexity and functional diversity.

The< strong>2-ethyl substitution at the 2-position of the tetrahydropyridine ring introduces a chiral center, making this compound a valuable candidate for studying stereoelectronic effects in drug design. The< strong>2,4,6,7-tetrahydro prefix indicates the presence of a saturated six-membered ring system, which can influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in medicinal chemistry have highlighted the< strong>Thiopyrano[4,3-c]pyrazol-3-amine scaffold as a promising platform for developing novel therapeutic agents. Studies have demonstrated that this class of compounds exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The structural features of thiopyranopyrazoles contribute to their ability to interact with various biological targets, making them attractive for drug discovery efforts.

In particular, the< strong>CAS No. 1783764-06-6 identifier is associated with a specific isomer of thiopyranopyrazole that has been extensively studied for its pharmacological potential. Research has shown that this compound can modulate key signaling pathways involved in disease progression. For instance, it has been reported to inhibit the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial in immune responses and cell proliferation.

The< strong>2-ethyl group in this compound plays a critical role in determining its binding affinity and selectivity towards biological targets. Computational studies have suggested that this substitution enhances the compound's ability to fit into binding pockets of target proteins without causing off-target effects. This selectivity is essential for developing drugs with improved therapeutic efficacy and reduced side effects.

The< strong>2,4,6,7-tetrahydro moiety contributes to the compound's overall flexibility, allowing it to adopt multiple conformations that can optimize interactions with biological targets. This structural feature is particularly important for designing molecules that can cross the blood-brain barrier or interact with membrane-bound receptors. Additionally, the presence of a saturated ring system can enhance metabolic stability by reducing susceptibility to oxidative degradation.

Recent clinical trials have explored the potential of thiopyranopyrazole derivatives as treatments for various diseases. While these trials are still in progress, preliminary results have shown promising outcomes in terms of safety and efficacy. The< strong>Thiopyrano[4,3-c]pyrazol-3-amine scaffold has been particularly noted for its ability to induce apoptosis in cancer cells while sparing healthy tissues. This selective toxicity makes it an attractive candidate for developing targeted therapies against different types of malignancies.

The development of novel synthetic methodologies has also contributed to the growing interest in thiopyranopyrazoles. Researchers have developed efficient synthetic routes that allow for the rapid production of complex derivatives without compromising purity or yield. These advancements have enabled high-throughput screening campaigns aimed at identifying new lead compounds with enhanced pharmacological properties.

The< strong>CAS No. 1783764-06-6 compound has been used as a starting material for generating libraries of derivatives through structure-based drug design approaches. By modifying specific functional groups within the molecule، researchers can fine-tune its biological activity and pharmacokinetic profile. This iterative process has led to several promising candidates that are currently being evaluated in preclinical studies.

The future prospects for thiopyranopyrazole-based drugs are exciting and multifaceted. Ongoing research aims to elucidate the mechanisms by which these compounds exert their therapeutic effects at a molecular level. This understanding will be crucial for optimizing drug design strategies and improving patient outcomes.

In conclusion،< strong>Thiopyrano[4，3-c]pyrazol－3－amine，2－ethyl－2，4，6，7－tetrahydro-(CAS No．1783764－06－6) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities．The combination of stereochemical diversity、functional group flexibility、and target specificity makes this compound an invaluable tool for developing novel therapeutic agents．As research continues to uncover new applications for thiopyranopyrazoles，their role in addressing unmet medical needs is likely to expand significantly．